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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B080745

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
the supplier before handling this chemical.

Introduction

C.l. Solvent Yellow 176 is a quinoline dye, identified by CAS Number 10319-14-9 and C.I.
Number 47023.[1][2] It presents as a reddish or greenish-yellow powder and is primarily utilized
in the coloring of various plastics, polymers, fibers, and inks due to its good light fastness and
thermal resistance.[3][4][5] Its molecular formula is C18H10BrNO3, with a molecular weight of
368.18 g/mol .[1] This guide provides a comprehensive overview of the available health and
safety information for C.l. Solvent Yellow 176, with a focus on quantitative data, experimental
methodologies, and visual representations of key safety protocols and potential biological
interactions.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of C.I. Solvent Yellow
176.
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Property Value Source(s)
Appearance Yellow Powder [11[4116]
Molecular Formula C18H10BrNO3 [1][2]
Molecular Weight 368.18 g/mol [1]
CAS Number 10319-14-9 [11[2]
C.I. Number 47023 [2][5]
Melting Point 218-220 °C [4115][6]
Decomposition Temperature > 280 °C [6]
Water Solubility Insoluble [6]
Heat Resistance 240 - 280 °C [4]
Light Fastness 6-7

Health and Safety Information
GHS Classification

While a harmonized GHS classification is not consistently available across all sources, the
following hazards are commonly identified in Safety Data Sheets.

e Health Hazards:

o

Harmful if swallowed.[1]

[¢]

May cause eye irritation.[1]

[¢]

May cause skin irritation in sensitive individuals.[1]

o

May cause respiratory irritation.[1]

e Environmental Hazards:

o May cause long-lasting harmful effects to aquatic life.[7]
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Toxicological Data

The available quantitative toxicological data for C.I. Solvent Yellow 176 is summarized in the
table below. It is important to note that detailed studies on chronic toxicity, reproductive toxicity,
and developmental toxicity are not readily available in the public domain. One source indicates
that mutagenicity data has been reported, but the specifics of these studies could not be
obtained.[1]

Endpoint Species Route Value Source(s)
Acute Oral
o Oral 8200 mg/kg [6]
Toxicity (LD50)
Acute Fish ]
o Fish - 1100 mg/L [6]
Toxicity (LC50)

Potential Mechanism of Action: Aryl Hydrocarbon
Receptor (AhR) Agonism

Recent research on quinoline yellow dyes, the class of compounds to which C.I. Solvent Yellow
176 belongs, has identified them as transient agonists of the Aryl Hydrocarbon Receptor (AhR).
[3][8] The AhR is a ligand-activated transcription factor involved in regulating the expression of
genes associated with xenobiotic metabolism, such as cytochrome P450 enzymes (e.g.,
CYP1A1).[8] Activation of the AhR pathway is a key event in the toxicological effects of a wide
range of environmental contaminants.

The proposed signaling pathway is as follows:
e C.I. Solvent Yellow 176, as a lipophilic molecule, can cross the cell membrane.

« In the cytoplasm, it binds to the AhR, which is in a complex with heat shock protein 90
(Hsp90) and other co-chaperones.

 Ligand binding induces a conformational change, leading to the dissociation of the

chaperone proteins.
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e The activated AhR translocates to the nucleus and heterodimerizes with the AhR Nuclear
Translocator (ARNT).

e This AhR/ARNT complex binds to specific DNA sequences known as Xenobiotic Response
Elements (XRES) in the promoter region of target genes.

» This binding initiates the transcription of genes such as CYP1A1, leading to increased
metabolism of the xenobiotic, but also potentially contributing to toxic effects through the
production of reactive metabolites or disruption of endogenous signaling pathways.[8]

Click to download full resolution via product page
Potential Aryl Hydrocarbon Receptor (AhR) Signaling Pathway for C.lI. Solvent Yellow 176.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of C.l. Solvent Yellow 176 are
not publicly available. However, the reported LD50 and LC50 values were likely determined
using standardized methods such as the OECD Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (LD50) - Likely Methodology (based
on OECD Guideline 423: Acute Toxic Class Method)

 Principle: This method involves a stepwise procedure with the use of a minimum number of
animals. The substance is administered to a group of animals at one of the defined dose
levels. The absence or presence of mortality in that group determines the next step.

o Test Animals: Typically, young adult rats of a single sex (females are often preferred) are
used.

» Housing and Feeding: Animals are housed in standard conditions with controlled
temperature, humidity, and light cycle. They are typically fasted before administration of the
test substance.

o Dose Administration: The test substance is administered orally in a single dose via gavage.
The vehicle used would be selected based on the solubility of C.I. Solvent Yellow 176.

e Procedure:
o A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is selected.
o A small group of animals (typically 3) is dosed.

o If mortality occurs, the test is repeated with a lower dose. If no mortality occurs, a higher
dose is used.

o The procedure is repeated until the criteria for classification into a specific toxicity class
are met.

o Observations: Animals are observed for signs of toxicity and mortality shortly after dosing
and periodically for up to 14 days. Observations include changes in skin, fur, eyes, and
behavior. Body weight is recorded weekly.
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» Pathology: A gross necropsy is performed on all animals at the end of the study.

Acute Fish Toxicity (LC50) - Likely Methodology (based
on OECD Guideline 203: Fish, Acute Toxicity Test)

o Principle: This test determines the concentration of a substance that is lethal to 50% of the
test fish over a 96-hour exposure period.

o Test Species: A standard freshwater species such as Zebrafish (Danio rerio) or Rainbow
Trout (Oncorhynchus mykiss) is commonly used.

o Test Conditions: The test is conducted in a controlled environment with specified
temperature, pH, dissolved oxygen levels, and a defined light-dark cycle. The test can be
static (water is not changed), semi-static (water is renewed periodically), or flow-through
(water is continuously replaced).

e Procedure:

o Arange-finding test may be performed to determine the appropriate concentration range
for the definitive test.

o Groups of fish (e.g., 7-10 per group) are exposed to a series of concentrations of the test
substance in water. A control group is exposed to water without the test substance.

o The exposure period is 96 hours.

o Observations: The number of dead fish in each test concentration and the control is recorded
at 24, 48, 72, and 96 hours. Any abnormal behavior is also noted.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of the
96-hour period using appropriate statistical methods.

Handling and Safety Protocols
Personal Protective Equipment (PPE)

Given the potential for skin, eye, and respiratory irritation, a stringent PPE protocol is
mandatory when handling C.I. Solvent Yellow 176, especially in its powder form.
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Handling C.I. Solvent Yellow 176

Work in a well-ventilated area
(e.g., chemical fume hood)

\ 4
(Wear appropriate chemical-resistant glovesj

(e.g., nitrile rubber)

Y

Wear safety glasses with side-shields
or chemical goggles

Wear a lab coat or other
protective clothing

Is dust generation likely?

Use an approved respirator
(e.g., N95 dust mask or higher)

Proceed with handling

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) Workflow.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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. Move to fresh air.
Inhalation If not breathing, give artificial respiration.
. Wash skin with plenty of soap and water.
Skin Contact Remove contaminated clothing.

Immediately flush eyes with plenty of water
for at least 15 minutes.

Ingestion Give 2-4 cupfuls of milk or water.
Do NOT induce vomiting.

If irritation persists

Seek immediate
medical attention

Exposure to
C.l. Solvent Yellow 176

Eye Contact

Click to download full resolution via product page

First Aid Procedures for Exposure to C.I. Solvent Yellow 176.

Fire Fighting Measures
o Suitable Extinguishing Media: Use foam, carbon dioxide (CO2), or dry powder.[6]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the powder.

[7]

o Specific Hazards: As a powder, it may form combustible dust concentrations in the air.[7]
Hazardous decomposition products may include irritating and toxic fumes and gases.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[1]

Handling and Storage

e Handling: Avoid contact with eyes, skin, and clothing. Minimize dust generation and
accumulation. Use with adequate ventilation and ground containers to prevent static
discharge. Wash hands thoroughly after handling.[1]

o Storage: Keep containers tightly closed and store in a cool, dry place. Preserve in tight and
light-resistant containers.[1]
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Conclusion

C.l. Solvent Yellow 176 is a widely used quinoline dye with moderate acute toxicity. The primary
health concerns are irritation to the eyes, skin, and respiratory system, and it is considered
harmful if swallowed. While comprehensive data on chronic health effects are lacking in
publicly accessible literature, its classification as a quinoline dye suggests a potential to interact
with the Aryl Hydrocarbon Receptor signaling pathway. Strict adherence to recommended
personal protective equipment protocols, proper handling and storage procedures, and
awareness of first aid measures are essential to ensure safety when working with this
compound. Further research into its long-term toxicological profile is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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